CRY1 Isoform Selectivity vs. Pan-CRY Stabilizer KL001
KL201 exhibits absolute isoform selectivity for CRY1 over CRY2 in cellular degradation assays. In the primary characterization study, KL201 treatment stabilized CRY1 protein in a dose-dependent manner while producing no detectable stabilization of CRY2 [1]. In contrast, the pan-CRY stabilizer KL001 stabilizes both CRY1 and CRY2, exhibiting IC50 values of 0.82 μM (Per2-dLuc) and 14 μM (Bmal1-dLuc) for circadian intensity reduction in U2OS reporter cells [2]. Furthermore, KL201 repressed Per2 and Dbp mRNA levels in wildtype fibroblasts, and this repression was reduced in Cry1 knockout cells but not in Cry2 knockout cells, providing genetic confirmation of CRY1-selective functional activity [1]. KL201 also did not affect CK1δ, CK1α, or CK2 kinase activities, confirming target specificity [1].
KL001: stabilizes both CRY1 and CRY2 (IC50 Per2-dLuc 0.82 μM, Bmal1-dLuc 14 μM).
| Evidence Dimension | CRY1 vs CRY2 protein stabilization selectivity |
|---|---|
| Target Compound Data | KL201: CRY1 stabilization detected; CRY2 stabilization not detected (no stabilizing effect); no inhibition of CK1δ, CK1α, or CK2 |
| Comparator Or Baseline | KL001: stabilizes both CRY1 and CRY2 (pan-CRY); IC50 = 0.82 μM (Per2-dLuc) / 14 μM (Bmal1-dLuc) |
| Quantified Difference | Absolute selectivity: KL201 targets CRY1 only vs. KL001 targets both isoforms; qualitatively binary (detectable vs. not detectable for CRY2 stabilization) |
| Conditions | Cellular CRY protein degradation assay in U2OS cells; Cry1 and Cry2 knockout mouse fibroblasts for target gene repression analysis |
Why This Matters
For researchers dissecting CRY1-specific functions in circadian rhythms, metabolism, or disease, KL201 is the only commercially available tool that provides clean isoform selectivity without CRY2 confounding—KL001 cannot achieve this because it stabilizes both isoforms.
- [1] Miller S, Aikawa Y, Sugiyama A, Nagai Y, Hara A, Oshima T, Amaike K, Kay SA, Itami K, Hirota T. An Isoform-Selective Modulator of Cryptochrome 1 Regulates Circadian Rhythms in Mammals. Cell Chemical Biology. 2020;27(9):1192-1198.e5. doi:10.1016/j.chembiol.2020.05.008 View Source
- [2] Hirota T, Lee JW, St John PC, Sawa M, Iwaisako K, Noguchi T, Pongsawakul PY, Sonntag T, Welsh DK, Brenner DA, Doyle FJ 3rd, Schultz PG, Kay SA. Identification of small molecule activators of cryptochrome. Science. 2012;337(6098):1094-1097. doi:10.1126/science.1223710 View Source
